Cas no 179686-87-4 (3-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-4-methyl-, trans- (9CI))

• Product Name: 3-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-4-methyl-, trans- (9CI)
• CAS No: 179686-87-4
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 113247
• PubChem ID: 57357633
• Update Time: 2025-04-18

3-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-4-methyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-amino-2,3,4,5-tetrahydro-4-methyl-, trans- (9CI)
• (3S,4R)-6-amino-4-methyl-2,3,4,5-tetrahydropyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,6-amino-2,3,4,5-tetrahydro-4-methyl-,trans-(9CI)
• DTXSID50723772
• 179686-87-4
• SCHEMBL9056535

• Inchi： 1S/C7H12N2O2/c1-4-2-6(8)9-3-5(4)7(10)11/h4-5H,2-3H2,1H3,(H2,8,9)(H,10,11)/t4-,5-/m1/s1
• InChI Key： YLVAADQAGXRREC-RFZPGFLSSA-N
• SMILES： OC([C@@H]1CN=C(C[C@H]1C)N)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.7Ų